Cas no 20401-88-1 (3-(4-Methoxyphenyl)propanal)

• Product Name: 3-(4-Methoxyphenyl)propanal
• CAS No: 20401-88-1
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD00673205
• CID: 51542
• PubChem ID: 11126607
• Update Time: 2025-11-02

3-(4-Methoxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxyphenyl)propanal
• 3-(4-Methoxyphenyl)propionaldehyde
• 3-(4-METHOXY-PHENYL)-PROPIONALDEHYDE
• 3-(4-MeO-phenyl)propanal
• 3-(4-methoxyphenyl)-1-propanal
• 3-(4-methoxyphenyl)-propanal
• 3-(4-methoxyphenyl)-propional
• 3-(p-methoxyphenyl)propanal
• 4-METHOXY-BENZENEPROPANAL
• ANISYL PROPANAL
• Benzenepropanal,4-methoxy
• C10H12O2
• CHEBI:193706
• 3-(4-methoxyphenyl)-propionaldehyde
• 20401-88-1
• EN300-1703976
• BENZENEPROPANAL, 4-METHOXY-
• 3-(4-methoxyphenyl) propanal
• AS-59079
• A814532
• p-anisyl acetaldehyde
• Z1079442590
• FT-0637993
• SCHEMBL911097
• AKOS010077097
• ZOXCMZXXNOSBHU-UHFFFAOYSA-N
• DTXSID60456100
• AB06888
• MFCD00673205
• 3-(4-Methoxyphenyl)propionaldehyde, 95%
• 4-METHOXYHYDROCINNAMALDEHYDE
• DB-008239

• MDL： MFCD00673205
• Inchi： 1S/C10H12O2/c1-12-10-6-4-9(5-7-10)3-2-8-11/h4-8H,2-3H2,1H3
• InChI Key： ZOXCMZXXNOSBHU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CCC=O

Computed Properties

• Exact Mass: 164.08400
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.037 g/mL at 25 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.529
• PSA: 26.30000
• LogP: 1.82670

3-(4-Methoxyphenyl)propanal Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 3-(4-Methoxyphenyl)propanal

Recent Advances in the Study of 3-(4-Methoxyphenyl)propanal (CAS: 20401-88-1) in Chemical Biology and Pharmaceutical Research

3-(4-Methoxyphenyl)propanal (CAS: 20401-88-1) is an important aromatic aldehyde derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug synthesis and biological activity modulation. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutic agents targeting inflammation, cancer, and neurodegenerative diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of 3-(4-Methoxyphenyl)propanal is its application in the synthesis of flavanones and chalcones, which are known for their antioxidant and anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and efficacy, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-(4-Methoxyphenyl)propanal has shown promise in anticancer research. A recent preprint on bioRxiv reported that this compound can act as a precursor for synthesizing novel histone deacetylase (HDAC) inhibitors, which are emerging as a promising class of anticancer agents. The study highlighted the compound's ability to enhance the epigenetic modulation of cancer cells, leading to apoptosis and reduced tumor growth in preclinical models. These findings underscore the compound's potential as a scaffold for designing next-generation HDAC inhibitors.

Furthermore, the compound's role in neurodegenerative disease research has been explored in a 2024 study published in ACS Chemical Neuroscience. Researchers investigated its derivatives as potential neuroprotective agents, focusing on their ability to mitigate oxidative stress and amyloid-beta aggregation in Alzheimer's disease models. The results indicated that certain derivatives of 3-(4-Methoxyphenyl)propanal could cross the blood-brain barrier and exhibit significant neuroprotective effects, paving the way for further preclinical development.

From a synthetic chemistry perspective, recent advancements in green chemistry have also impacted the production of 3-(4-Methoxyphenyl)propanal. A study in Green Chemistry (2023) described an eco-friendly catalytic method for its synthesis using renewable feedstocks and low-energy processes, aligning with the pharmaceutical industry's growing emphasis on sustainability. This method not only improves yield but also reduces environmental impact, making it a viable option for large-scale production.

In conclusion, 3-(4-Methoxyphenyl)propanal (CAS: 20401-88-1) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications—from anti-inflammatory and anticancer agents to neuroprotective compounds—highlight its versatility as a synthetic intermediate and bioactive molecule. Future research should focus on optimizing its derivatives for clinical translation and exploring its mechanisms of action in greater detail. The ongoing integration of green chemistry principles into its synthesis further enhances its appeal for sustainable drug development.